Cas no 2287265-60-3 (2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287265-60-3
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 5963922
• PubChem ID: 137942741
• Update Time: 2025-10-18

2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761210
• 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2287265-60-3
• 2-amino-2-[3-(3-fluoro-2-methylphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C14H16FNO2/c1-8-9(3-2-4-10(8)15)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18)
• InChI Key： VKRWCDLQFTYFHC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No: 2287265-60-3)

2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287265-60-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid features a central acetic acid moiety substituted with an amino group, linked to a bicyclo[1.1.1]pentanyl ring system. This bicyclo[1.1.1]pentanyl moiety introduces a high degree of conformational flexibility, which is often exploited in the design of bioactive molecules to enhance binding affinity and selectivity.

The presence of a 3-fluoro-2-methylphenyl group further enhances the complexity of this compound, providing additional opportunities for interaction with biological targets. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the fluorine atom in this context is likely to contribute to the compound's lipophilicity and improve its oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such complex molecules with greater accuracy. The three-dimensional structure of 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing valuable insights into its conformational preferences and interactions with potential biological targets.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The unique combination of functional groups and stereochemical features suggests that it may exhibit activity against a range of diseases, including cancer, inflammation, and neurological disorders. For instance, the amino group and acetic acid moiety are commonly found in bioactive molecules known to interact with enzymes and receptors.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug design. Compounds like 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid exemplify how incorporating complex structural motifs can lead to the discovery of new pharmacophores with unique properties.

The bicyclo[1.1.1]pentanyl core is particularly interesting from a structural perspective, as it mimics natural products found in plants and microorganisms that have been shown to possess significant biological activity. By leveraging such natural product-inspired scaffolds, researchers aim to develop compounds that can interact more effectively with biological targets, leading to improved therapeutic outcomes.

In addition to its structural complexity, 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid may also exhibit interesting physicochemical properties due to the presence of fluorine and methyl groups. These substituents can influence solubility, permeability, and metabolic stability, all of which are critical factors in drug development.

Recent studies have demonstrated that fluorinated aromatic rings can enhance the potency and selectivity of drugs by improving their interaction with biological targets at the atomic level. The 3-fluoro-2-methylphenyl group in this compound is likely to contribute to its pharmacological profile by increasing its affinity for specific enzymes or receptors involved in disease pathways.

The acetic acid moiety is another key feature that warrants further investigation. Acetic acid derivatives are well-known for their ability to modulate biological processes through interactions with receptors and enzymes. In particular, compounds containing an acetic acid group have been explored as inhibitors or activators of various metabolic pathways.

Given the growing interest in structure-based drug design, 2-Amino-2-[3-(3-fluoro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid represents a valuable scaffold for developing novel therapeutics. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further exploration in both academic research and industrial drug development pipelines.

The potential applications of this compound extend across multiple therapeutic areas, including oncology, immunology, and neurology. For example, its ability to interact with enzymes involved in cancer cell proliferation or inflammation could make it a promising lead compound for developing new treatments.

In conclusion, 2-Amino-2-[3-(3-fluoro-2-methylphenyl)- ized scaffolds continue to drive innovation in pharmaceutical research, offering new opportunities for addressing unmet medical needs.